Cas no 1956-97-4 (2-chlorobenzene-1-diazonium, tetrafluoroboranuide)

• Product Name: 2-chlorobenzene-1-diazonium, tetrafluoroboranuide
• CAS No: 1956-97-4
• MF: C₆H₄BClF₄N₂
• MW: 226.366973876953
• CID: 908234
• PubChem ID: 11064157
• Update Time: 2025-05-19

2-chlorobenzene-1-diazonium, tetrafluoroboranuide Chemical and Physical Properties

Names and Identifiers

• 2-chlorophenyldiazonium tetrafluoroborate
• 2-chlorobenzenediazonium tetrafluoroborate
• o-chlorobenzenediazonium tetrafluoroborate
• o-chlorophenyldiazonium fluoborate
• o-chlorophenyldiazonium tetrafluoroborate
• ortho-chlorophenyldiazonium tetrafluoroborate
• 2-chlorobenzene-1-diazonium, tetrafluoroboranuide
• SCHEMBL1578375
• 2-chlorobenzene-1-diazonium; tetrafluoroboranuide
• 2-CHLOROBENZENE-1-DIAZONIUM TETRAFLUOROBORANUIDE
• AKOS026730956
• 1956-97-4
• 2-chlorobenzene-1-diazonium,tetrafluoroboranuide
• EN300-1240199
• G55489
• 2-chlorobenzenediazonium;tetrafluoroborate

• Inchi： 1S/C6H4ClN2.BF4/c7-5-3-1-2-4-6(5)9-8;2-1(3,4)5/h1-4H;/q+1;-1
• InChI Key： KJWSAAZKPZGCJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1[N+]#N.F[B-](F)(F)F

Computed Properties

• Exact Mass: 226.00900
• Monoisotopic Mass: 226.0092186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.15000
• LogP: 4.12458

Additional information on 2-chlorobenzene-1-diazonium, tetrafluoroboranuide

2-Chlorobenzene-1-diazonium Tetrafluoroborate: A Comprehensive Overview

2-Chlorobenzene-1-diazonium tetrafluoroborate, also known by its CAS number 1956-97-4, is a highly reactive intermediate commonly used in organic synthesis. This compound is particularly significant in the field of aromatic chemistry due to its ability to undergo various substitution reactions, making it a valuable tool in the construction of complex aromatic systems. The molecule consists of a benzene ring substituted with a chlorine atom at the para position and a diazonium group at the ortho position, which is stabilized by a tetrafluoroborate counterion.

The synthesis of 2-chlorobenzene-1-diazonium tetrafluoroborate typically involves the diazotization of 2-chloroaniline using nitrous acid in the presence of a strong acid, followed by the isolation of the diazonium salt. The counterion exchange with tetrafluoroboric acid ensures the stability of the diazonium species, which is crucial for its reactivity in subsequent reactions.

Recent studies have highlighted the versatility of this compound in constructing biaryl structures through Ullmann-type couplings and other cross-coupling reactions. For instance, researchers have demonstrated that 2-chlorobenzene-1-diazonium tetrafluoroborate can efficiently couple with arylboronic acids under palladium catalysis, offering a straightforward route to diverse biaryl compounds with high yields and excellent regioselectivity.

In addition to its role in coupling reactions, this diazonium salt has been employed in various nucleophilic aromatic substitutions. The presence of the electron-withdrawing chlorine substituent enhances the reactivity of the diazonium group, making it susceptible to attack by nucleophiles such as thiols, hydroxides, and amines. This property has been exploited in the synthesis of heterocyclic compounds and functionalized aromatic systems.

The stability and reactivity of 2-chlorobenzene-1-diazonium tetrafluoroborate have also been studied extensively under different reaction conditions. Recent findings suggest that mild reaction conditions can significantly influence the selectivity and efficiency of diazonium-mediated reactions, opening new avenues for green chemistry applications.

In terms of applications, this compound finds utility in pharmaceutical chemistry, where it serves as an intermediate in the synthesis of bioactive molecules. Its ability to participate in multiple reaction pathways makes it an indispensable building block in drug discovery programs targeting various therapeutic areas.

The handling and storage of 2-chlorobenzene-1-diazonium tetrafluoroborate require careful consideration due to its sensitivity to light and moisture. Proper storage under inert conditions ensures its stability and maintains its reactivity for subsequent synthetic applications.

In conclusion, 2-chlorobenzene-1-diazonium tetrafluoroborate stands out as a versatile and essential intermediate in organic synthesis. Its unique reactivity and compatibility with modern coupling methodologies continue to drive innovative research across various chemical disciplines.